Cas no 1261825-41-5 (3-(Difluoromethoxy)-4-fluorobenzyl bromide)

3-(Difluoromethoxy)-4-fluorobenzyl bromide is a fluorinated benzyl bromide derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its structure features both difluoromethoxy and fluorine substituents, enhancing its reactivity and utility in cross-coupling reactions, nucleophilic substitutions, and other functional group transformations. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability in drug development applications. This compound is particularly valuable in the synthesis of bioactive molecules, agrochemicals, and advanced materials. High purity grades are available to ensure consistent performance in sensitive reactions. Proper handling under inert conditions is recommended due to its reactivity as an alkylating agent.
3-(Difluoromethoxy)-4-fluorobenzyl bromide structure
1261825-41-5 structure
Product Name:3-(Difluoromethoxy)-4-fluorobenzyl bromide
CAS No:1261825-41-5
MF:C8H6BrF3O
MW:255.031852245331
CID:4989116
Update Time:2025-06-14

3-(Difluoromethoxy)-4-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethoxy)-4-fluorobenzyl bromide
    • Inchi: 1S/C8H6BrF3O/c9-4-5-1-2-6(10)7(3-5)13-8(11)12/h1-3,8H,4H2
    • InChI Key: XSERTOGMNQODFG-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=C(C=1)OC(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2

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Additional information on 3-(Difluoromethoxy)-4-fluorobenzyl bromide

Comprehensive Overview of 3-(Difluoromethoxy)-4-fluorobenzyl bromide (CAS No. 1261825-41-5)

3-(Difluoromethoxy)-4-fluorobenzyl bromide (CAS No. 1261825-41-5) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethoxy group and a benzyl bromide moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and crop protection.

The compound’s CAS number 1261825-41-5 is a critical identifier for regulatory and procurement purposes. Its fluorinated aromatic backbone enhances metabolic stability, a property highly sought after in modern medicinal chemistry. Recent trends in AI-driven drug design have amplified interest in such fluorinated building blocks, as they align with the demand for highly selective and low-toxicity compounds. This aligns with frequent search queries like "best fluorinated intermediates for drug synthesis" or "CAS 1261825-41-5 applications."

From a synthetic perspective, 3-(Difluoromethoxy)-4-fluorobenzyl bromide is often employed in nucleophilic substitution reactions, particularly in the preparation of aryl ethers and heterocyclic compounds. Its reactivity stems from the benzyl bromide group, which serves as an excellent leaving group. This characteristic is frequently highlighted in forums discussing "how to optimize benzyl bromide reactions" or "fluorinated intermediates for cross-coupling."

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling of brominated compounds is essential to avoid unwanted side reactions. Searches like "safe handling of benzyl bromide derivatives" reflect user concerns, emphasizing the need for clear technical documentation. The compound’s low volatility and high purity (>98%) make it a reliable choice for lab-scale and industrial applications.

In the context of green chemistry, researchers are exploring sustainable alternatives for fluorination processes. However, 3-(Difluoromethoxy)-4-fluorobenzyl bromide remains irreplaceable in certain high-yield transformations. Its role in pesticide development is another hot topic, with queries such as "fluorinated agrochemical intermediates 2024" gaining traction. The compound’s stability under acidic and basic conditions further broadens its utility.

Market analysts note growing demand for CAS 1261825-41-5 due to its compatibility with automated synthesis platforms. This aligns with the rise of high-throughput screening in drug development. Additionally, its cost-effectiveness compared to similar fluorinated intermediates makes it a preferred choice for budget-conscious projects. Forums often discuss "where to buy 3-(Difluoromethoxy)-4-fluorobenzyl bromide" or "bulk suppliers of fluorinated benzyl bromides."

In summary, 3-(Difluoromethoxy)-4-fluorobenzyl bromide (CAS No. 1261825-41-5) is a versatile and efficient chemical intermediate with broad applications in life sciences. Its relevance in cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial catalogs.

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